2'-Fluoro-4-hydroxy-2,3-dimethylbenzophenone

• Molecular Formula: C15H13FO2
• Molecular Weight: 244.26 g/mol
• IUPAC Name: (2-fluorophenyl)-(4-hydroxy-2,3-dimethylphenyl)methanone
• InChI: InChI=1S/C15H13FO2/c1-9-10(2)14(17)8-7-11(9)15(18)12-5-3-4-6-13(12)16/h3-8,17H,1-2H3
• InChI Key: HYHPYTIEDQSAMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)O)C(=O)C2=CC=CC=C2F

Description

2'-Fluoro-4-hydroxy-2,3-dimethylbenzophenone is a useful research compound. Its molecular formula is C15H13FO2 and its molecular weight is 244.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 42 g (0.163 m) of 2'-fluoro-4-methoxy-2,3-dimethylbenzophenone of Example 1A in 350 ml of dry benzene, 43.5 g (0.326 m) of AlCl3 is added. The mixture is refluxed 21 hours, poured onto 120 ml concentrated HCl and ice and extracted with ether. The ether extract is washed with water, dried (Na2CO3) and evaporated to give pure 2'-fluoro-4-hydroxy-2,3-dimethylbenzophenone, 39.4 g (98%). An analytical sample is recrystallized from ethanol/H2O, m.p. 131°-132° C.